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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Prometon-d3 analytical standard, its
commercial availability, key technical data, and its application in analytical methodologies.
Prometon-d3, a deuterium-labeled analog of the herbicide Prometon, serves as an essential
internal standard for accurate quantification in various analytical techniques, particularly mass
spectrometry-based methods.

Commercial Suppliers and Product Specifications

Prometon-d3 is available from several reputable suppliers of analytical standards. The
following table summarizes the key information for products offered by prominent vendors.
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Note: While Santa Cruz Biotechnology is a known supplier of chemical standards, the listed

product is for the unlabeled Prometon. Researchers should verify the availability of the

deuterated standard directly.

Quantitative Data from a Representative Certificate
of Analysis

While a specific Certificate of Analysis for every batch of Prometon-d3 should be obtained

from the supplier at the time of purchase, the following table represents typical data found on

such a document, based on examples from leading suppliers for similar deuterated standards.
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Parameter Specification Method

Chemical Purity >98% HPLC

Isotopic Enrichment =99 atom % D Mass Spectrometry

Identity Conforms to structure 1H-NMR, Mass Spectrometry
Residual Solvents <0.5% 1H-NMR

Water Content <0.5% Karl Fischer Titration
Appearance White to off-white solid Visual

Storage Condition 2-8°C, protect from light

Experimental Protocol: Quantification of Prometon
using Prometon-d3 by LC-MS/MS

This protocol is adapted from established methods for the analysis of Prometon in
environmental samples and is suitable for researchers developing quantitative assays.[6] The
use of Prometon-d3 as an internal standard is crucial for correcting for matrix effects and
variations in instrument response.

1. Objective: To quantify the concentration of Prometon in a given matrix (e.g., water, soil
extract, biological fluid) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)
method with isotope dilution.

2. Materials:

e Prometon analytical standard

e Prometon-d3 analytical standard (Internal Standard, 1S)
o HPLC-grade acetonitrile, methanol, and water

e Formic acid

e Syringe filters (0.22 pm)

3. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC)
e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
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. Standard Preparation:

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prometon and
Prometon-d3 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
Prometon primary stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water).
Internal Standard Spiking Solution: Prepare a working solution of Prometon-d3 at a fixed
concentration (e.g., 100 ng/mL) in the same solvent.

. Sample Preparation:

For liquid samples, a simple dilution may be sufficient.

For solid samples, an appropriate extraction procedure (e.g., solid-phase extraction, liquid-
liquid extraction) must be developed and validated.

To a known volume or mass of the sample, add a precise volume of the Prometon-d3
internal standard spiking solution.

Vortex the sample and, if necessary, centrifuge and filter the supernatant through a 0.22 pm
syringe filter before analysis.

. LC-MS/MS Analysis:

LC Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Prometon from matrix interferences (e.g., start with
95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and re-equilibrate).

Flow Rate: 0.3 mL/min

Injection Volume: 5 pL

MS/MS Conditions:

lonization Mode: Positive Electrospray lonization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Prometon:m/z 226.2 — 184.2 (Quantifier), 226.2 - 142.1 (Qualifier)
Prometon-d3:m/z 229.2 - 187.2 (Quantifier)

Optimize cone voltage and collision energy for each transition to achieve maximum
sensitivity.
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7. Data Analysis:

¢ Integrate the peak areas for the quantifier MRM transitions of both Prometon and Prometon-
d3.

o Calculate the ratio of the peak area of Prometon to the peak area of Prometon-d3 for each
standard and sample.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
Prometon standards.

o Determine the concentration of Prometon in the samples by interpolating their peak area
ratios from the calibration curve.

Visualizations
Metabolic Pathway of Prometon

The following diagram illustrates the primary metabolic pathway of Prometon in mammals,
which involves N-dealkylation and hydroxylation.
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Caption: Metabolic degradation pathway of Prometon.

Experimental Workflow for Prometon Quantification

This diagram outlines the logical flow of the experimental protocol for quantifying Prometon
using an internal standard.
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Experimental Workflow for Prometon Quantification
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Caption: Workflow for Prometon quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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